Cas no 2228276-22-8 (3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228276-22-8
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 6425866
• PubChem ID: 165625753
• Update Time: 2025-06-08

3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine
• EN300-1794597
• 2228276-22-8

• Inchi： 1S/C12H17F2NO/c1-12(2,7-15)6-8-4-5-9(13)10(14)11(8)16-3/h4-5H,6-7,15H2,1-3H3
• InChI Key： QNCLZCPRPJCBBP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CC(C)(C)CN)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine

Professional Introduction to Compound with CAS No. 2228276-22-8 and Product Name: 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine

The compound with the CAS number 2228276-22-8 and the product name 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluoro and methoxy substituents in the aromatic ring, combined with a bulky dimethylpropan-1-amine side chain, imparts distinct electronic and steric properties that make it a promising candidate for further exploration.

Recent research in the field of drug discovery has highlighted the importance of fluorinated aromatic compounds in enhancing bioavailability and metabolic stability. The 3,4-difluoro moiety in this compound is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic profile of molecules by affecting their lipophilicity and binding affinity to biological targets. This feature has been extensively studied in the development of antiviral and anticancer agents, where fluorinated compounds often exhibit improved efficacy compared to their non-fluorinated counterparts.

The 2-methoxy group further contributes to the compound's chemical diversity, providing a site for potential hydrogen bonding interactions with biological receptors. This substitution pattern is commonly observed in bioactive molecules, where methoxy groups serve as key pharmacophores. The combination of these two functional groups in the aromatic ring suggests that this compound may exhibit multiple modes of action, making it a versatile tool for investigating complex biological pathways.

The dimethylpropan-1-amine side chain adds bulk to the molecule, which can be crucial for optimizing receptor binding. Bulky substituents are often employed to improve selectivity by sterically hindering non-specific interactions. This structural feature is particularly relevant in the development of kinase inhibitors, where precise spatial orientation is essential for high-affinity binding. The 2,2-dimethylpropan-1-amine moiety also contributes to the compound's lipophilicity, which is another critical parameter in drug design.

Current research efforts are focused on leveraging computational methods to predict the biological activity of this compound. Molecular modeling techniques have been instrumental in understanding how structural modifications can influence binding affinity and pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

One particularly exciting area of investigation is the potential use of this compound as a scaffold for developing novel therapeutics. The unique combination of fluorine and methoxy substituents offers a rich chemical space for derivatization, allowing chemists to explore a wide range of biological targets. For instance, recent studies have suggested that fluorinated aromatic amines may have potent activity against certain types of cancer by inhibiting specific signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex aryl ring system efficiently. These techniques not only streamline the synthetic process but also enable access to otherwise challenging molecular architectures.

In conclusion, the compound with CAS number 2228276-22-8 and product name 3-(3,4-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-amine represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for both academic research and industrial applications. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.